[1-(5-Bromothiophen-2-yl)ethyl][3-(dimethylamino)propyl]amine
CAS No.:
Cat. No.: VC17768711
Molecular Formula: C11H19BrN2S
Molecular Weight: 291.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C11H19BrN2S |
|---|---|
| Molecular Weight | 291.25 g/mol |
| IUPAC Name | N-[1-(5-bromothiophen-2-yl)ethyl]-N',N'-dimethylpropane-1,3-diamine |
| Standard InChI | InChI=1S/C11H19BrN2S/c1-9(10-5-6-11(12)15-10)13-7-4-8-14(2)3/h5-6,9,13H,4,7-8H2,1-3H3 |
| Standard InChI Key | ZNNSZHYVKUHXSR-UHFFFAOYSA-N |
| Canonical SMILES | CC(C1=CC=C(S1)Br)NCCCN(C)C |
Introduction
Synthesis Methods
The synthesis of compounds with similar structures typically involves multi-step organic synthesis techniques. Common methods may include:
-
Nucleophilic Substitution: Reactions where a nucleophile replaces a leaving group.
-
Cross-Coupling Reactions: Useful for forming carbon-carbon bonds between the thiophene ring and other organic fragments.
-
Reductive Amination: For introducing the amino group.
These steps require careful control of reaction conditions to optimize yield and purity.
Potential Applications
While specific applications of [1-(5-Bromothiophen-2-yl)ethyl][3-(dimethylamino)propyl]amine are not detailed, compounds with similar structures are often explored for their biological activity. This includes potential roles in therapeutic applications, such as neuropharmacology or as ligands for specific receptors.
| Application Area | Potential Role |
|---|---|
| Neuropharmacology | Potential ligands for neurotransmitter receptors. |
| Therapeutic Agents | Could serve as precursors or lead compounds for drug development. |
Research Findings and Future Directions
-
Biological Activity: Assessing the compound's ability to interact with biological targets.
-
Toxicity Studies: Evaluating its safety profile.
-
Structure-Activity Relationship (SAR) Studies: Modifying the compound to enhance desired properties.
Comparative Analysis with Similar Compounds
Compounds with structural similarities to [1-(5-Bromothiophen-2-yl)ethyl][3-(dimethylamino)propyl]amine include:
| Compound | Structural Features | Unique Aspects |
|---|---|---|
| [(5-Bromothiophen-2-YL)methyl][2-(dimethylamino)ethyl]amine | Bromothiophene and dimethylamino group | Different alkyl chain length |
| [(5-Bromothiophen-3-YL)methyl][2-(dimethylamino)ethyl]amine | Similar thiophene structure | Variation in bromine position |
| [(5-Bromothiophen-2-YL)methyl][3-(dimethylamino)propyl]amine | Similar functional groups | Different alkyl chain length |
These comparisons can provide insights into how structural variations affect biological activity and chemical properties.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume